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Compound of Interest

Compound Name: Cy3.5

cat. No.: B12378127

The brightness and spectral suitability of a fluorophore are determined by its fundamental
photophysical characteristics. The brightness is directly proportional to the product of the molar
extinction coefficient (¢€) and the fluorescence quantum yield (®f).[2] Cy3.5 is characterized by
a high molar extinction coefficient, but its quantum yield can be variable and is sensitive to the
molecular environment.[1][3]

A summary of Cy3.5's key spectral and photophysical properties is presented below. It is
important to note that these values can vary depending on the solvent, conjugation state, and
measurement conditions.[2][4]

Property Value Reference
Excitation Maximum (Aex) ~579 - 591 nm [11[3]
Emission Maximum (Aem) ~591 - 604 nm [1][3]
Molar Extinction Coefficient (g) 116,000 - 150,000 M—icm~1 [11[3]
Fluorescence Quantum Yield

0.15-0.35 [LI[2103]15]16]
(@)
Stokes Shift ~12 -23 nm [31[7]

Mechanisms of Cy3.5 Photobleaching

The primary pathway for the photobleaching of cyanine dyes, including Cy3.5, is
photooxidation mediated by reactive oxygen species (ROS).[1] The most significant agent in
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this process is singlet oxygen (*Oz). The mechanism is initiated when the dye absorbs a photon
and transitions to an excited state, a fraction of which can convert to a long-lived triplet state.
This triplet-state dye can then transfer energy to molecular oxygen (30z), generating highly
reactive singlet oxygen that subsequently degrades the dye molecule.[1]
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Cy3.5 (Ground State, So)

Photon Absorption (Excitation) Fluorescence

Phosphorescence (slow) Cy3.5 (Excited Singlet State, S1)

Intersystem Crossing

Cy3.5 (Excited Triplet State, T1)

Energy Transfer

Singlet Oxygen (10O2)

Oxidation Reaction

Photobleached Cy3.5
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1. Prepare Immobilized
Dye Sample

'

2. Stabilize Light Source
& Set Up Microscope

'

3. Acquire Time-Lapse
Image Series Under
Constant lllumination

l

4. Measure Mean Intensity
in ROI for Each Frame

l

5. Correct for Background
& Normalize to t=0

l

6. Plot Normalized
Intensity vs. Time

7. Determine ti/2
(Time to 50% Intensity)
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Factors Increasing Photobleaching

[High Excitation Intensity] E_ong Exposure Tima E—Iigh Oxygen ConcentratioD

Counteract with Counteract with Counteract with

Mitigation Strategies

Use Neutral Density Filters Minimize Exposure Time Select More Photostable Dye Add Antifade Reagents
& Low Laser Power P (e.g., ATTO, Alexa Fluor) (e.g., Oxygen Scavengers)

Enhanced Photostability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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